Cas no 2308477-17-8 (2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid)

• Product Name: 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid
• CAS No: 2308477-17-8
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6316612
• PubChem ID: 165569723
• Update Time: 2025-10-21

2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid
• 2308477-17-8
• 2-[(2S)-1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidin-2-yl]acetic acid
• EN300-1580098

• Inchi： 1S/C27H32N2O5/c1-17(2)25(26(32)29-14-8-7-9-18(29)15-24(30)31)28-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-6,10-13,17-18,23,25H,7-9,14-16H2,1-2H3,(H,28,33)(H,30,31)/t18-,25?/m0/s1
• InChI Key： JIYXJYCRDOKVCF-CPFIQGLUSA-N
• SMILES： O=C(C(C(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 719
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid

Comprehensive Analysis of 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid (CAS No. 2308477-17-8)

The compound 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid, identified by its CAS No. 2308477-17-8, is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a piperidine-acetic acid backbone, makes it a valuable intermediate in drug discovery and peptide synthesis. Researchers are increasingly focusing on this compound due to its potential applications in targeted drug delivery and enzyme inhibition studies.

In recent years, the demand for Fmoc-protected amino acids like 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method, a cornerstone of modern biotechnology, relies heavily on Fmoc chemistry for its efficiency and compatibility with automated systems. The compound’s CAS No. 2308477-17-8 is frequently searched in academic databases, reflecting its relevance in proteomics and structural biology.

One of the most discussed topics in pharmaceutical innovation is the role of peptide-based therapeutics. The structural flexibility of 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid allows for precise modifications, enabling researchers to explore its utility in cancer therapy and immune modulation. Its piperidine moiety is particularly noteworthy, as it mimics natural alkaloids, offering potential bioactivity in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, the compound’s Fmoc group provides exceptional stability during peptide chain elongation, a critical factor in high-throughput screening. Laboratories specializing in combinatorial chemistry often prioritize CAS No. 2308477-17-8 for its reliability in generating diverse molecular libraries. Additionally, its carboxylic acid terminus facilitates conjugation with nanoparticles and biopolymers, aligning with trends in nanomedicine.

Environmental and green chemistry advocates highlight the need for sustainable peptide synthesis protocols. The 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid is compatible with aqueous-phase reactions, reducing reliance on organic solvents. This feature resonates with the growing emphasis on eco-friendly pharmaceutical manufacturing, a topic frequently queried in scientific forums and search engines.

In conclusion, 2-(2S)-1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidin-2-ylacetic acid (CAS No. 2308477-17-8) exemplifies the intersection of chemical ingenuity and therapeutic potential. Its multifaceted applications—from SPPS to drug formulation—underscore its importance in contemporary life sciences. As research progresses, this compound is poised to play a pivotal role in addressing unmet medical needs through precision medicine and molecular engineering.